Brominated biphenyls

Brominated biphenyls (BBs) are a class of organic compounds consisting of two benzene rings linked by a biphenyl core with bromine substituents. These substances were widely used in various applications due to their flame-retardant properties and stability, including electrical equipment, wire insulation, and plastic additives. However, concerns over environmental persistence and potential health effects have led to their restriction under the Stockholm Convention on Persistent Organic Pollutants (POPs). Despite these restrictions, BBs can still pose a risk through long-term releases or historical contamination. Their breakdown in the environment is slow, leading to bioaccumulation and biomagnification in aquatic ecosystems, which can result in significant ecological impacts.
Brominated biphenyls
  • Inulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals
    Inulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
  • Purification and Characterization of Polysorbate 20 for Pharmaceutical Applications
    Purification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
  • Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments
    Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
  • Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals
    Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...